Cas no 66711-60-2 (1-Propanone, 1-(2,4,6-trihydroxy-3-pentylphenyl)-)

• Product Name: 1-Propanone, 1-(2,4,6-trihydroxy-3-pentylphenyl)-
• CAS No: 66711-60-2
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 388344
• PubChem ID: 13411767
• Update Time: 2025-04-19

1-Propanone, 1-(2,4,6-trihydroxy-3-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,4,6-trihydroxy-3-pentylphenyl)-
• 1-(2,4,6-trihydroxy-3-pentylphenyl)propan-1-one
• DTXSID70539958
• 66711-60-2

• Inchi： 1S/C14H20O4/c1-3-5-6-7-9-11(16)8-12(17)13(14(9)18)10(15)4-2/h8,16-18H,3-7H2,1-2H3
• InChI Key： SCIFOCMFKAEGFQ-UHFFFAOYSA-N
• SMILES： OC1C(C(CC)=O)=C(C=C(C=1CCCCC)O)O

Computed Properties

• Exact Mass: 252.13615911g/mol
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.8Ų